Cas no 2680901-29-3 (benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680901-29-3
• MF: C₁₈H₁₃FN₄O₂
• MW: 336.319826841354
• CID: 5628091
• PubChem ID: 165932354
• Update Time: 2025-06-08

benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296461
• benzyl N-[4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-yl]carbamate
• 2680901-29-3
• benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C18H13FN4O2/c19-15-6-8-16(9-7-15)23-17(14(10-20)11-21-23)22-18(24)25-12-13-4-2-1-3-5-13/h1-9,11H,12H2,(H,22,24)
• InChI Key： JQDCHYNBCVCCDL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C#N)C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.10225383g/mol
• Monoisotopic Mass: 336.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate

Introduction to Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680901-29-3)

Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate, a compound with the chemical formula C₁₇H₁₃FN₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its intricate structure, which includes a benzyl group, a cyano-substituted pyrazole ring, and a 4-fluorophenyl moiety. The presence of these functional groups makes it a versatile candidate for further chemical modifications and biological evaluations.

The CAS number 2680901-29-3 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents. The molecular structure of Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate is of particular interest due to its potential applications in drug discovery and development. The benzyl group often serves as a protecting group in organic synthesis, while the cyano-substituted pyrazole ring is known for its bioactivity in various pharmacological contexts.

The 4-fluorophenyl moiety introduces fluorine atoms, which are frequently used in medicinal chemistry to enhance metabolic stability and binding affinity. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. For instance, fluorine atoms can modulate the electronic properties of molecules, influencing their interactions with biological targets.

In the realm of pharmaceutical research, Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate has garnered attention for its potential role in addressing various therapeutic challenges. The pyrazole core is a well-known scaffold in medicinal chemistry, exhibiting a wide range of biological activities. Pyrazole derivatives have been investigated for their anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in drug design have emphasized the use of multivariate functional groups to optimize pharmacokinetic and pharmacodynamic profiles. The combination of a benzyl group, a cyano-substituted pyrazole ring, and a 4-fluorophenyl moiety in Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate suggests that it may possess unique properties suitable for therapeutic applications.

The cyano group in the molecule can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. Additionally, the electron-withdrawing nature of the cyano group can influence the overall electronic distribution of the molecule, affecting its reactivity and biological activity. These features make Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate an intriguing candidate for further exploration.

Current research in medicinal chemistry often involves the synthesis of novel heterocyclic compounds to discover new therapeutic agents. The pyrazole derivative represented by Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate is part of this ongoing effort to expand the chemical space of biologically active molecules. Such compounds are essential for developing next-generation drugs that address unmet medical needs.

The fluorophenyl group is another key feature that contributes to the potential bioactivity of this compound. Fluoroaromatics are known for their ability to enhance drug stability and improve oral bioavailability. The presence of fluorine atoms can also influence the metabolic pathways of drugs, making them more resistant to degradation by enzymes.

In conclusion, Benzyl N-4-cyano-1-(4-fluorophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680901-29-3) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into drug discovery and development. As scientific understanding continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.